4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide

• IUPAC Name: 4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide
• InChI: InChI=1S/C17H18N2O3/c1-12(21)18-15-8-4-14(5-9-15)17(22)19-16-6-2-13(3-7-16)10-11-20/h2-9,20H,10-11H2,1H3,(H,18,21)(H,19,22)
• InChI Key: JZJWNACEZZBTCR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CCO
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide, also known as Tramadol, is a synthetic opioid analgesic used to treat moderate to severe pain. It was first introduced in the late 1970s and has become one of the most widely prescribed pain medications in the world.

Scientific Research Applications

4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide has been extensively studied for its analgesic properties and has been found to be effective in treating various types of pain, including neuropathic pain, postoperative pain, and cancer pain. It has also been studied for its potential use in treating opioid addiction and withdrawal symptoms.

Mechanism of Action

4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide works by binding to mu-opioid receptors in the brain and spinal cord, which reduces the perception of pain. It also inhibits the reuptake of serotonin and norepinephrine, which can enhance the analgesic effects of the drug.
Biochemical and Physiological Effects
4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide has been shown to have several biochemical and physiological effects. It can cause respiratory depression, nausea, vomiting, dizziness, and sedation. It can also increase the risk of seizures, especially at high doses or in patients with a history of seizures.

Advantages and Limitations for Lab Experiments

4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide has several advantages for use in lab experiments. It is easy to administer and has a well-established safety profile. However, it can be difficult to determine the optimal dosage for experimental purposes, and there is a risk of tolerance and dependence with prolonged use.

Future Directions

There are several potential future directions for research on 4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide. One area of interest is the development of new formulations that can provide more targeted pain relief with fewer side effects. Another area of interest is the exploration of 4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide's potential use in treating opioid addiction and withdrawal symptoms. Additionally, more research is needed to fully understand the long-term effects of 4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide use and its potential for abuse.

Synthesis Methods

4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide is synthesized through a multi-step process involving the reaction of 4-chlorobenzoyl chloride with 2-(methylamino)ethanol to produce 4-(2-methylaminoethyl)benzoic acid. This intermediate is then reacted with N-(2-dimethylaminoethyl)acetamide to produce 4-acetamido-N-[4-(2-hydroxyethyl)phenyl]benzamide.